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Compound of Interest

Compound Name: 1-Dodecanol-d25

Cat. No.: B108426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

1-Dodecanol-d25, a deuterated form of 1-Dodecanol. The inclusion of quantitative data,

detailed experimental methodologies, and a workflow diagram is intended to support research

and development activities where this compound is utilized, particularly in applications

leveraging isotopic labeling.

Core Physical and Chemical Properties
1-Dodecanol-d25, also known as deuterated lauryl alcohol, is a saturated fatty alcohol in which

the hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it a

valuable tool in various analytical techniques, especially as an internal standard in mass

spectrometry-based quantification.[1][2] Its physical properties are nearly identical to its non-

deuterated counterpart, which is crucial for its function as an ideal internal standard, as it co-

elutes with the analyte of interest and exhibits similar ionization behavior.[1][3]

The key physical and chemical data for 1-Dodecanol-d25 are summarized in the table below.
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Property Value Reference

Chemical Formula CD₃(CD₂)₁₁OH [4]

Molecular Weight 211.49 g/mol [4][5]

CAS Number 160776-83-0 [4][5]

Appearance Solid [4]

Melting Point 22-26 °C [4]

Boiling Point 260-262 °C [4]

Density 0.931 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.437 [4]

Flash Point 113 °C (closed cup) [4]

Isotopic Purity 98 atom % D [4]

Solubility

Insoluble in water; Soluble in

alcohol and ether. Soluble in

DMSO (≥ 100 mg/mL).

[3][6][7]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties listed above. These protocols are general and may be adapted based on specific

laboratory equipment and conditions.

The melting point of a solid organic compound is a key indicator of its purity.[4] A pure

substance typically melts over a narrow range of 1-2°C.[5]

Methodology:

Sample Preparation: A small amount of finely powdered 1-Dodecanol-d25 is packed into a

capillary tube, sealed at one end, to a height of 1-2 mm.[8][9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[5][8] This assembly is then placed in a heating apparatus,
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such as a Thiele tube containing mineral oil or an automated melting point apparatus.[4][5]

Heating and Observation: The sample is heated slowly and uniformly, at a rate of

approximately 1-2°C per minute, especially near the expected melting point.[5]

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes liquid (T2) are recorded. The melting point

is reported as the range T1-T2.[9]

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10][11]

Methodology:

Sample Preparation: A small volume (a few milliliters) of liquid 1-Dodecanol-d25 (melted if

solid at room temperature) is placed in a small test tube.[11] A boiling chip can be added to

ensure smooth boiling.

Apparatus Setup: A thermometer is positioned in the test tube with the bulb just above the

liquid surface to measure the vapor temperature.[11] The apparatus is gently heated.

Heating and Observation: The liquid is heated until it boils and its vapor begins to condense

on the thermometer bulb.[11][12] The temperature will stabilize at the boiling point.

Data Recording: The constant temperature observed during the condensation of the vapor is

recorded as the boiling point. The atmospheric pressure should also be noted as boiling

points are pressure-dependent.[10][11]

Density is the mass per unit volume of a substance.[13][14]

Methodology:

Mass Measurement: The mass of a clean, dry graduated cylinder or pycnometer is

measured using an analytical balance.[15]

Volume Measurement: A known volume of liquid 1-Dodecanol-d25 is added to the

graduated cylinder. The volume is read from the bottom of the meniscus.[15]
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Mass of Liquid: The total mass of the graduated cylinder and the liquid is measured. The

mass of the liquid is determined by subtracting the mass of the empty cylinder.[14]

Calculation: The density is calculated by dividing the mass of the liquid by its volume

(Density = Mass/Volume).[16] The temperature at which the measurement is made should

be recorded as density is temperature-dependent.[15]

The refractive index is a dimensionless number that describes how fast light travels through a

material.[6] It is a characteristic property that can be used for identification and purity

assessment.[6]

Methodology:

Instrument Preparation: The prisms of an Abbe refractometer are cleaned with a suitable

solvent (e.g., ethanol or acetone) and allowed to dry.[7][17]

Sample Application: A few drops of liquid 1-Dodecanol-d25 are placed on the surface of the

lower prism.[17][18]

Measurement: The prisms are closed, and light is passed through the sample. The eyepiece

is adjusted to bring the dividing line between the light and dark fields into sharp focus at the

center of the crosshairs.[7][18] Any color fringing is removed using the dispersion correction

wheel.

Data Recording: The refractive index value is read from the instrument's scale. The

temperature is also recorded, as the refractive index is temperature-dependent.[17]

Application Workflow: Use as an Internal Standard
Deuterated compounds like 1-Dodecanol-d25 are considered the "gold standard" for internal

standards in quantitative mass spectrometry.[3] They are added to a sample in a known

quantity to correct for variations during the analytical process.[1] The following diagram

illustrates a typical workflow for using a deuterated internal standard in a quantitative LC-MS

(Liquid Chromatography-Mass Spectrometry) analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dodecanol-d25]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108426#physical-characteristics-of-1-dodecanol-d25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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